1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine

• Molecular Formula: C12H15Cl2NO3S
• Molecular Weight: 324.2 g/mol
• IUPAC Name: 1-(3,4-dichloro-2-methoxyphenyl)sulfonylpiperidine
• InChI: InChI=1S/C12H15Cl2NO3S/c1-18-12-10(6-5-9(13)11(12)14)19(16,17)15-7-3-2-4-8-15/h5-6H,2-4,7-8H2,1H3
• InChI Key: FOFWDVQESSHHCT-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)N2CCCCC2

Description

1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine, also known as DIDS, is a sulfonamide compound that has been extensively used in scientific research. DIDS is a potent inhibitor of anion transporters and ion channels, and its unique properties have made it a valuable tool in various fields of research.

Mechanism of Action

1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine acts as a non-specific inhibitor of anion transporters and ion channels, blocking the transport of chloride, bicarbonate, and sulfate ions. It does so by binding to a specific site on the transporter/channel, thereby preventing the ion from passing through. 1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine has been shown to inhibit various anion transporters, including the anion exchanger, the cystic fibrosis transmembrane conductance regulator (CFTR), and the chloride-bicarbonate exchanger.
Biochemical and Physiological Effects:
1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase intracellular pH, inhibit cell volume regulation, and reduce the transport of chloride and bicarbonate ions. 1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine has also been shown to inhibit the function of CFTR, a protein that is defective in cystic fibrosis patients, leading to the accumulation of mucus in the lungs and other organs.

Advantages and Limitations for Lab Experiments

1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine has several advantages for use in lab experiments, including its high potency and specificity for anion transporters and ion channels. It is also relatively easy to synthesize and purify. However, 1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine has some limitations, including its non-specificity for specific transporters/channels, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research involving 1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine. One area of interest is the development of more specific inhibitors of anion transporters and ion channels, which could be used to target specific diseases. Another area of interest is the development of new methods for synthesizing 1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine and related compounds, which could lead to more efficient and cost-effective production. Finally, there is a need for further research into the physiological and biochemical effects of 1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine, particularly in relation to its potential use as a therapeutic agent.

Synthesis Methods

1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine can be synthesized through a multistep reaction involving the condensation of 3,4-dichloro-2-methoxyaniline and piperidine-1-carboxaldehyde, followed by the reaction of the resulting imine with sulfuryl chloride. The final product is obtained after purification and recrystallization.

Scientific Research Applications

1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine has been widely used in scientific research, particularly in the field of physiology and pharmacology, due to its ability to inhibit various ion channels and transporters. It has been used to study the role of anion transporters in various physiological processes, including the regulation of pH, volume regulation, and ion homeostasis. 1-[(3,4-Dichloro-2-methoxyphenyl)sulfonyl]piperidine has also been used to investigate the role of ion channels in various diseases, including cystic fibrosis, epilepsy, and hypertension.